N-(2-hydroxy-4-methylphenyl)-4-nitrobenzamide

• Molecular Formula: C14H12N2O4
• Molecular Weight: 272.26 g/mol
• IUPAC Name: N-(2-hydroxy-4-methylphenyl)-4-nitrobenzamide
• InChI: InChI=1S/C14H12N2O4/c1-9-2-7-12(13(17)8-9)15-14(18)10-3-5-11(6-4-10)16(19)20/h2-8,17H,1H3,(H,15,18)
• InChI Key: FADNWHWPXKZKFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-])O

Description

N-(2-hydroxy-4-methylphenyl)-4-nitrobenzamide is a useful research compound. Its molecular formula is C14H12N2O4 and its molecular weight is 272.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of N-[2-(4-nitrophenylcarbonyloxy)-4-methylphenyl]-4-nitrobenzamide (12.5 g) was added 1N sodium hydroxide (20 ml) at ambient temperature. After 3 hours, ethyl acetate (100 ml) and water (200 ml) was added to this solution and resulting solid was filtered and washed with water and diethyl ether to give N-(2-hydroxy-4-methylphenyl)-4-nitrobenzamide (3.9 g) as yellow crystal.